87-78-5

Mannitol

In Stock

• CAS RN:
• 87-78-5

• Formula:
• C6H14O6

• InChI:
• InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5-,6-/m1/s1

• InChIKey:
• FBPFZTCFMRRESA-KVTDHHQDSA-N

• Mannitol is a naturally occurring alcohol found in fruits and vegetables and used as an osmotic diuretic. Mannitol is freely filtered by the glomerulus and poorly reabsorbed from the renal tubule, thereby causing an increase in osmolarity of the glomerular filtrate. An increase in osmolarity limits tubular reabsorption of water and inhibits the renal tubular reabsorption of sodium, chloride, and other solutes, thereby promoting diuresis. In addition, mannitol elevates blood plasma osmolarity, resulting in enhanced flow of water from tissues into interstitial fluid and plasma.
  D-Mannitol, also known as osmitrol or mannite, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. D-Mannitol is a dru...

(2E)-2-[(4-chloro-2-nitroanilino)methylidene]cyclohexan-1-one

• CAS RN:
• 5487-78-5

• Formula:
• C13H13ClN2O3

• InChI:
• InChI=1S/C13H13ClN2O3/c14-10-5-6-11(12(7-10)16(18)19)15-8-9-3-1-2-4-13(9)17/h5-8,15H,1-4H2/b9-8+

• InChIKey:
• PIKVKWLLADSDPJ-CMDGGOBGSA-N

• (2E)-2-[(4-chloro-2-nitroanilino)methylidene]cyclohexan-1-one is a useful research compound. Its molecular formula is C13H13ClN2O3 and its molecular weight is 280.7 g/mol. The purity is usually 95%.

6-Amino-4-(5-methylthiophen-2-yl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• CAS RN:
• 5087-78-5

• Formula:
• C18H14N4OS

• InChI:
• InChI=1S/C18H14N4OS/c1-10-7-8-13(24-10)14-12(9-19)17(20)23-18-15(14)16(21-22-18)11-5-3-2-4-6-11/h2-8,14H,20H2,1H3,(H,21,22)

• InChIKey:
• KYNPYQOAJITDPY-UHFFFAOYSA-N

• 6-Amino-4-(5-methylthiophen-2-yl)-3-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C18H14N4OS and its molecular weight is 334.4 g/mol. The purity is usually 95%.

2-Propenoic acid, 3-cyclopropyl-

In Stock

• CAS RN:
• 5687-78-5

• Formula:
• C6H8O2

• InChI:
• InChI=1S/C6H8O2/c7-6(8)4-3-5-1-2-5/h3-5H,1-2H2,(H,7,8)/b4-3+

• InChIKey:
• OTZXZTJDUFZCNC-ONEGZZNKSA-N

• 2-Propenoic acid, 3-cyclopropyl- is a useful research compound. Its molecular formula is C6H8O2 and its molecular weight is 112.13 g/mol. The purity is usually 95%.

4-(Trifluoromethyl)perfluoro-3-pentanone

• CAS RN:
• 42287-78-5

• Formula:
• C6HF11O

• InChI:
• InChI=1S/C6HF11O/c7-2(8)3(9,10)1(18)4(11,5(12,13)14)6(15,16)17/h2H

• InChIKey:
• FUXUGMZKQNYLDJ-UHFFFAOYSA-N

• 4-(Trifluoromethyl)perfluoro-3-pentanone is a useful research compound. Its molecular formula is C6HF11O and its molecular weight is 298.05 g/mol. The purity is usually 95%.

2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide

• CAS RN:
• 356587-78-5

• Formula:
• C17H17N3O2S

• InChI:
• InChI=1S/C17H17N3O2S/c1-11-4-3-5-12(8-11)18-16(21)10-23-17-19-14-7-6-13(22-2)9-15(14)20-17/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)

• InChIKey:
• QCUWPEMSLPUGFG-UHFFFAOYSA-N

• 2-[(5-methoxy-1H-benzimidazol-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C17H17N3O2S and its molecular weight is 327.4g/mol. The purity is usually 95%.

N'-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851987-78-5

• Formula:
• C20H22N4O4S2

• InChI:
• InChI=1S/C20H22N4O4S2/c1-13-5-10-16(28-2)17-18(13)29-20(21-17)23-22-19(25)14-6-8-15(9-7-14)30(26,27)24-11-3-4-12-24/h5-10H,3-4,11-12H2,1-2H3,(H,21,23)(H,22,25)

• InChIKey:
• WCXCLUJYTJICQF-UHFFFAOYSA-N

• N'-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.

N-(4-methylbenzyl)-2-[(6-pyridin-3-ylpyridazin-3-yl)thio]acetamide

In Stock

• CAS RN:
• 872987-78-5

• Formula:
• C19H18N4OS

• InChI:
• InChI=1S/C19H18N4OS/c1-14-4-6-15(7-5-14)11-21-18(24)13-25-19-9-8-17(22-23-19)16-3-2-10-20-12-16/h2-10,12H,11,13H2,1H3,(H,21,24)

• InChIKey:
• HWEWQAQNHPGMLX-UHFFFAOYSA-N

• N-(4-methylbenzyl)-2-[(6-pyridin-3-ylpyridazin-3-yl)thio]acetamide is a useful research compound. Its molecular formula is C19H18N4OS and its molecular weight is 350.44. The purity is usually 95%.

4-(4-chlorobenzyl)-2-(5-chloro-2-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893787-78-5

• Formula:
• C21H16Cl2N2O3S

• InChI:
• InChI=1S/C21H16Cl2N2O3S/c1-14-6-9-17(23)12-19(14)25-21(26)24(13-15-7-10-16(22)11-8-15)18-4-2-3-5-20(18)29(25,27)28/h2-12H,13H2,1H3

• InChIKey:
• CFEOOZCAWCTQNK-UHFFFAOYSA-N

• 4-(4-chlorobenzyl)-2-(5-chloro-2-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H16Cl2N2O3S and its molecular weight is 447.33. The purity is usually 95%.

2,3-Dichloro-3'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898787-78-5

• Formula:
• C18H17Cl2NOS

• InChI:
• InChI=1S/C18H17Cl2NOS/c19-16-6-2-5-15(17(16)20)18(22)14-4-1-3-13(11-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• SMQLCRZQGFTZQL-UHFFFAOYSA-N

• 2,3-Dichloro-3'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NOS and its molecular weight is 366.3 g/mol. The purity is usually 95%.

1,3-Dimethyl-4,6-diphenylpiperidine-3,4-diol

• CAS RN:
• 128887-78-5

• Formula:
• C19H23NO2

• InChI:
• InChI=1S/C19H23NO2/c1-18(21)14-20(2)17(15-9-5-3-6-10-15)13-19(18,22)16-11-7-4-8-12-16/h3-12,17,21-22H,13-14H2,1-2H3

• InChIKey:
• LWCAYNPNSLDGPO-UHFFFAOYSA-N

• 1,3-Dimethyl-4,6-diphenylpiperidine-3,4-diol, also known as 1,3-Dimethyl-4,6-diphenylpiperidine-3,4-diol, is a useful research compound. Its molecular formula is C19H23NO2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.

1-[2-(Aminomethyl)butyl]-3-bromobenzene

In Stock

• CAS RN:
• 1250487-78-5

• Formula:
• C11H16BrN

• InChI:
• InChI=1S/C11H16BrN/c1-2-9(8-13)6-10-4-3-5-11(12)7-10/h3-5,7,9H,2,6,8,13H2,1H3

• InChIKey:
• MBPLZUDQKMLNDK-UHFFFAOYSA-N

• 1-[2-(Aminomethyl)butyl]-3-bromobenzene is a useful research compound. Its molecular formula is C11H16BrN and its molecular weight is 242.16 g/mol. The purity is usually 95%.

6-[(1,1-Dioxo-1lambda6-thiolan-3-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid

Usually In Stock

• CAS RN:
• 1218687-78-5

• Formula:
• C12H17NO5S

• InChI:
• InChI=1S/C12H17NO5S/c14-11(13-8-5-6-19(17,18)7-8)9-3-1-2-4-10(9)12(15)16/h1-2,8-10H,3-7H2,(H,13,14)(H,15,16)

• InChIKey:
• SISPNTRQQLNRHH-UHFFFAOYSA-N

• 6-[(1,1-Dioxo-1lambda6-thiolan-3-yl)carbamoyl]cyclohex-3-ene-1-carboxylic acid is a useful research compound. Its molecular formula is C12H17NO5S and its molecular weight is 287.33 g/mol. The purity is usually 95%.

2,5-dichloro-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797087-78-5

• Formula:
• C16H17Cl2NO3S

• InChI:
• InChI=1S/C16H17Cl2NO3S/c1-11-5-3-4-6-13(11)15(22-2)10-19-23(20,21)16-9-12(17)7-8-14(16)18/h3-9,15,19H,10H2,1-2H3

• InChIKey:
• BMZDELXWNABKHR-UHFFFAOYSA-N

• 2,5-dichloro-N-(2-methoxy-2-(o-tolyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H17Cl2NO3S and its molecular weight is 374.28. The purity is usually 95%.

Ethyl 4-amino-1,1-dioxothiane-4-carboxylate

In Stock

• CAS RN:
• 1250287-78-5

• Formula:
• C8H15NO4S

• InChI:
• InChI=1S/C8H15NO4S/c1-2-13-7(10)8(9)3-5-14(11,12)6-4-8/h2-6,9H2,1H3

• InChIKey:
• WTIHPLZPMBKXSZ-UHFFFAOYSA-N

• Ethyl 4-amino-1,1-dioxothiane-4-carboxylate is a useful research compound. Its molecular formula is C8H15NO4S and its molecular weight is 221.28 g/mol. The purity is usually 95%.